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Compound of Interest

Compound Name: Irbesartan-d4

Cat. No.: B602480 Get Quote

Essential Safety and Handling Guide for
Irbesartan-d4
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Irbesartan-d4, a deuterated analog of the angiotensin II receptor blocker,

Irbesartan. Adherence to these protocols is critical for minimizing exposure risk and ensuring a

secure laboratory environment.

Hazard Identification and Safety Precautions
Irbesartan-d4 is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, and eye contact.

Key Hazards:

Skin Irritation: Causes skin irritation upon contact.

Serious Eye Irritation: Can cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.

Precautionary Statements:
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Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.

Use only outdoors or in a well-ventilated area.

Wear protective gloves, protective clothing, eye protection, and face protection.

Store in a well-ventilated place and keep the container tightly closed.

Store locked up.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling Irbesartan-d4.
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PPE Category Item
Specification/Stand
ard

Purpose

Eye and Face

Protection

Safety Glasses with

Side Shields
ANSI Z87.1 or EN 166

Protects eyes from

dust particles and

splashes.

Face Shield -

Recommended when

there is a significant

risk of splashing.

Hand Protection
Chemical-Resistant

Gloves
ASTM F739

Prevents skin contact

with the compound.

Nitrile gloves are a

suitable initial choice

for incidental contact.

For prolonged or

immersive contact,

glove selection should

be based on chemical

compatibility testing.

Always inspect gloves

for tears or punctures

before and during use.

Body Protection Laboratory Coat -

Protects skin and

personal clothing from

contamination.

Respiratory Protection Particulate Respirator NIOSH-approved

N95, P95, or P100; or

EU FFP2 or FFP3

Required when

handling the powder

outside of a certified

chemical fume hood

or other ventilated

enclosure to prevent

inhalation of dust. The

level of protection

should be chosen

based on a risk
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assessment of the

specific procedure.

Operational Plan: Step-by-Step Handling Procedure
Following a standardized operational plan minimizes the risk of exposure and contamination.

Workflow for Handling Irbesartan-d4
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Preparation

Handling

Post-Handling & Cleanup

Designate a specific handling area (e.g., chemical fume hood).

Gather all necessary equipment and PPE.

Don appropriate PPE as per the table above.

Weigh the required amount of Irbesartan-d4 in a ventilated enclosure.

If preparing a solution, add the solvent to the powder slowly to avoid aerosolization.

Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol).

Dispose of all contaminated waste according to the disposal plan.

Doff PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Operational workflow for handling Irbesartan-d4.
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Experimental Protocol: Weighing and Solution Preparation

Preparation: Designate a work area within a certified chemical fume hood. Assemble all

necessary materials, including Irbesartan-d4, spatulas, weigh boats, vials, and the chosen

solvent.

PPE: Don a lab coat, safety glasses with side shields, and appropriate chemical-resistant

gloves. If not working in a fume hood, a particulate respirator is mandatory.

Weighing: Carefully weigh the desired amount of Irbesartan-d4 powder onto a weigh boat.

Use gentle movements to avoid creating dust.

Transfer: Transfer the weighed powder into the receiving vial.

Dissolution: If making a solution, slowly add the solvent to the vial containing the powder.

Cap the vial and mix gently until the solid is fully dissolved.

Cleanup: Decontaminate the spatula, weigh boat, and work surface with a suitable solvent.

Dispose of all contaminated disposable items as hazardous waste.

Post-Handling: Remove PPE and wash hands thoroughly.

Disposal Plan
Proper disposal of Irbesartan-d4 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Decision Tree
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Waste Generated
(Irbesartan-d4 or contaminated material)

Is the waste a sharp?

Is the container empty as per regulations?

Dispose as Hazardous Pharmaceutical Waste
(Segregate in a labeled, sealed container)

No

Triple-rinse the container with a suitable solvent.

Yes

No

Place in a designated sharps container for hazardous waste

Yes

Collect rinsate as hazardous waste.

Dispose of the rinsed container as non-hazardous waste (e.g., glass recycling).

Click to download full resolution via product page

Decision tree for the disposal of Irbesartan-d4 waste.

Disposal Protocol:

Waste Segregation: All materials contaminated with Irbesartan-d4, including gloves, weigh

boats, pipette tips, and excess compound, must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Waste Classification: While Irbesartan is not specifically listed as a P- or U-listed hazardous

waste by the EPA, it is prudent to manage it as a non-hazardous pharmaceutical waste that
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requires incineration. However, consult your institution's Environmental Health and Safety

(EHS) department for specific guidance on waste classification and disposal procedures, as

local regulations may vary.

Empty Containers: Empty containers that held Irbesartan-d4 should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste. The

rinsed container can then be disposed of as non-hazardous laboratory glass.

Spill Cleanup: In the event of a spill, wear the appropriate PPE, cover the spill with an

absorbent material, and collect it into a sealed container for hazardous waste disposal.

Decontaminate the spill area thoroughly.

By implementing these safety and handling procedures, researchers can significantly mitigate

the risks associated with working with Irbesartan-d4, fostering a safe and productive research

environment. Always consult your institution's specific safety protocols and the Safety Data

Sheet (SDS) for the most current and detailed information.

To cite this document: BenchChem. [Personal protective equipment for handling Irbesartan-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602480#personal-protective-equipment-for-handling-
irbesartan-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b602480?utm_src=pdf-body
https://www.benchchem.com/product/b602480?utm_src=pdf-body
https://www.benchchem.com/product/b602480#personal-protective-equipment-for-handling-irbesartan-d4
https://www.benchchem.com/product/b602480#personal-protective-equipment-for-handling-irbesartan-d4
https://www.benchchem.com/product/b602480#personal-protective-equipment-for-handling-irbesartan-d4
https://www.benchchem.com/product/b602480#personal-protective-equipment-for-handling-irbesartan-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b602480?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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